(3r,5r,7r)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)adamantane-1-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)pyridin-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C21H24N2O2/c24-20(21-8-14-4-15(9-21)6-16(5-14)10-21)23-12-17-7-18(13-22-11-17)19-2-1-3-25-19/h1-3,7,11,13-16H,4-6,8-10,12H2,(H,23,24)
• InChI Key: PXYGEEXZAWVYEN-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCC4=CC(=CN=C4)C5=CC=CO5
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol
• CAS No.: 2034340-32-2

Description

(3r,5r,7r)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C21H24N2O2 and its molecular weight is 336.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

Adamantane derivatives are synthesized through various chemical reactions that aim to explore their structural insights and potential applications. For example, a study presented the synthesis and characterization of broad-spectrum antibacterial candidates based on adamantane-1-carbohydrazides, highlighting the importance of structural modifications in enhancing antibacterial activity (Al-Wahaibi et al., 2020). This indicates the potential of adamantane derivatives in developing antimicrobial agents.

Molecular Recognition and Assembly

Adamantane derivatives exhibit remarkable adaptability in molecular recognition and assembly, forming various one-dimensional motifs through hydrogen bonding and other interactions. The adaptability of adamantane-based molecules in forming complex structures suggests their utility in material science and nanotechnology (Karle et al., 1997).

Catalytic and Chemical Properties

Trinuclear non-heme iron complexes derived from adamantane show promise in catalytic aerobic oxidations, underlining the role of adamantane structures in catalyzing chemical reactions (Rabe et al., 2009). Such catalytic activities are crucial for chemical synthesis and environmental applications.

Polymer Science Applications

Adamantane-based polyamides and polyimides demonstrate high thermal stability and mechanical strength, making them suitable for high-performance materials in various industries. The synthesis and characterization of these polymers reveal their potential applications in creating durable and heat-resistant materials (Liaw & Liaw, 1999).